Cas no 139715-43-8 (Octadecanoic acid, 18-oxo-, methyl ester)

• Product Name: Octadecanoic acid, 18-oxo-, methyl ester
• CAS No: 139715-43-8
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 1278915
• PubChem ID: 85633203
• Update Time: 2025-04-20

Octadecanoic acid, 18-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 18-oxo-, methyl ester
• 139715-43-8
• Methyl 18-oxooctadecanoate
• methyl 17-formylheptadecanoate

• Inchi： 1S/C19H36O3/c1-22-19(21)17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-20/h18H,2-17H2,1H3
• InChI Key： LHAJLOOCIUSIMM-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCC=O)=O

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 18
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes